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Compound of Interest

Compound Name: CGP-74514 dihydrochloride

Cat. No.: B1150263

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of CGP-74514
dihydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 1 (CDK1). These
guidelines are intended for researchers in cell biology, cancer biology, and drug development to
facilitate the effective use of this compound in laboratory settings.

Chemical and Physical Properties

CGP-74514 dihydrochloride is a synthetic small molecule belonging to the 2,6,9-trisubstituted
purine family. It is supplied as a dihydrochloride salt, which influences its solubility and
handling.

Property Value Source
Molecular Formula C19H24CIN7-2HCI [1]
Molecular Weight 458.82 g/mol [1]
Purity >98% (HPLC) [1]
Appearance White to off-white solid

Storage Desiccate at room temperature  [1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1150263?utm_src=pdf-interest
https://www.benchchem.com/product/b1150263?utm_src=pdf-body
https://www.benchchem.com/product/b1150263?utm_src=pdf-body
https://www.benchchem.com/product/b1150263?utm_src=pdf-body
https://www.rndsystems.com/cn/products/cgp-74514-dihydrochloride_5472
https://www.rndsystems.com/cn/products/cgp-74514-dihydrochloride_5472
https://www.rndsystems.com/cn/products/cgp-74514-dihydrochloride_5472
https://www.rndsystems.com/cn/products/cgp-74514-dihydrochloride_5472
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Solubility

CGP-74514 dihydrochloride exhibits good solubility in common laboratory solvents. It is
crucial to prepare fresh solutions for experiments; however, if storage is necessary, aliquots
should be stored at -20°C for up to one month.[2] Before use, frozen solutions must be
equilibrated to room temperature to ensure any precipitate has redissolved.[2]

Maximum Maximum
Solvent Concentration Concentration Source
(mM) (mg/mL)
DMSO 100 mM 45.88 mg/mL [3]
Water 50 mM 22.94 mg/mL [3]

Mechanism of Action and Biological Activity

CGP-74514 dihydrochloride is a highly selective and potent inhibitor of CDK1, with an ICso
value of 25 nM.[3][4][5] CDKZ1, in complex with Cyclin B, is a key regulator of the G2/M
transition in the cell cycle.[4][6] By inhibiting the CDK1/Cyclin B complex, CGP-74514
dihydrochloride causes cell cycle arrest at the G2/M phase, which can subsequently lead to

the induction of apoptosis.[4][6]

The compound has been shown to reduce the phosphorylation of Akt, a key component of the
PI3K/Akt signaling pathway, and to increase mitochondrial damage in leukemia cells.[1] This

suggests a broader impact on cell survival pathways beyond direct cell cycle control.
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Figure 1: Simplified signaling pathway of CGP-74514 dihydrochloride.

Experimental Protocols
Preparation of Stock Solutions
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Materials:

CGP-74514 dihydrochloride powder
Anhydrous DMSO
Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes

Protocol:

Determine the required concentration and volume: Based on your experimental needs,
calculate the mass of CGP-74514 dihydrochloride required. Always use the batch-specific
molecular weight provided on the product vial or Certificate of Analysis for precise
calculations.

Weigh the compound: Carefully weigh the required amount of CGP-74514 dihydrochloride
in a sterile microcentrifuge tube.

Add solvent: Add the calculated volume of anhydrous DMSO to the tube.

Dissolve: Vortex or gently warm the solution (if necessary) until the compound is completely
dissolved.

Storage: For immediate use, proceed with dilutions. For storage, aliquot the stock solution
into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Example Calculation for a 10 mM Stock Solution:

e Target Concentration: 10 mM

e Molecular Weight: 458.82 g/mol

e Mass of Compound: 1 mg

To prepare a 10 mM stock solution from 1 mg of CGP-74514 dihydrochloride, you would
dissolve it in 0.218 mL of DMSO.
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Cell-Based Assay for CDK1 Inhibition (Cell Cycle
Analysis)

This protocol outlines a general method to assess the effect of CGP-74514 dihydrochloride
on the cell cycle distribution of a cancer cell line.

Materials:

Cancer cell line of interest (e.g., HeLa, U937)

o Complete cell culture medium

e CGP-74514 dihydrochloride stock solution (e.g., 10 mM in DMSO)

e Phosphate-buffered saline (PBS)

e Trypsin-EDTA

e Propidium iodide (PI) staining solution with RNase A

e Flow cytometer

Protocol:

o Cell Seeding: Seed cells in 6-well plates at a density that will allow them to reach 60-70%
confluency at the time of treatment.

o Treatment: The following day, treat the cells with varying concentrations of CGP-74514
dihydrochloride (e.g., 0, 25, 50, 100 nM). Include a vehicle control (DMSO) at the same
final concentration as the highest drug concentration.

¢ Incubation: Incubate the cells for a predetermined time course (e.g., 24, 48 hours).

o Cell Harvest:

o Aspirate the medium and wash the cells once with PBS.

o Add trypsin-EDTA to detach the cells.
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o Neutralize the trypsin with complete medium and transfer the cell suspension to a
centrifuge tube.

o Centrifuge at 300 x g for 5 minutes and discard the supernatant.

» Fixation and Staining:

[e]

Resuspend the cell pellet in cold PBS.

o

While vortexing gently, add ice-cold 70% ethanol dropwise to fix the cells.

Incubate on ice or at -20°C for at least 30 minutes.

[¢]

o

Centrifuge the fixed cells and wash once with PBS.

[e]

Resuspend the cell pellet in PI staining solution.
e Flow Cytometry:
o Incubate in the dark for 15-30 minutes at room temperature.

o Analyze the cell cycle distribution using a flow cytometer.
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Figure 2: General workflow for cell cycle analysis using CGP-74514.
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Applications

CGP-74514 dihydrochloride is a valuable tool for studying:
o Cell Cycle Regulation: Investigating the role of CDK1 in the G2/M transition.

o Cancer Research: Exploring its potential as an anticancer agent, particularly in leukemias
and bladder cancer.[4][7]

e Apoptosis Induction: Studying the molecular mechanisms of programmed cell death
following cell cycle arrest.[5][7]

 Signal Transduction: Examining the interplay between cell cycle machinery and survival
pathways like PI3K/Akt.[1]

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

» Handle the compound in a well-ventilated area.
» Avoid inhalation of dust and contact with skin and eyes.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CGP-74514 Dihydrochloride: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150263#cgp-74514-dihydrochloride-solubility-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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